Cas no 1806459-57-3 (2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid)

• Product Name: 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid
• CAS No: 1806459-57-3
• MF: C₁₃H₁₅IO₅
• MW: 378.159676790237
• CID: 4940524
• Update Time: 2025-05-19

2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid

• Inchi： 1S/C13H15IO5/c1-2-19-11(15)7-6-8-9(12(16)13(17)18)4-3-5-10(8)14/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： MYHKXKPOKKXLOS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(C(=O)O)O)=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid

Professional Introduction to 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic Acid (CAS No. 1806459-57-3)

2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806459-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif, combines an iodo-substituted mandelic acid backbone with an ethoxypropyl side chain incorporating an ester-like functionality. Such structural features make it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The iodomandelic acid moiety is particularly noteworthy, as halogenated aromatic compounds are widely recognized for their enhanced reactivity and binding affinity in biological systems. The presence of the iodine atom at the 3-position of the mandelic acid scaffold provides a handle for further chemical manipulation, enabling strategies such as palladium-catalyzed cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high selectivity and potency in drug candidates.

The ethoxypropyl side chain, terminated by a 3-oxopropyl group, introduces additional functional diversity. The ester-like functionality can participate in various chemical transformations, including nucleophilic addition and condensation reactions, which are commonly employed in medicinal chemistry to diversify compound libraries. This structural feature also suggests potential for solubility modulation, a critical parameter in drug formulation and delivery.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid as a building block for heterocyclic scaffolds. For instance, studies have demonstrated its efficacy in constructing indole derivatives, which are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The iodine atom facilitates Suzuki-Miyaura cross-coupling reactions with boronic acids or esters, enabling the introduction of diverse aryl or heteroaryl groups into the molecular framework.

In the realm of drug discovery, the compound's structural features align well with current trends toward targeted therapy and personalized medicine. The ability to derivatize 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid into structurally diverse analogs allows medicinal chemists to explore structure-activity relationships (SAR) with precision. This approach is instrumental in optimizing pharmacokinetic profiles and minimizing off-target effects, which are critical considerations in the development of safe and effective pharmaceuticals.

Moreover, the compound's relevance extends to explorations in bioconjugation chemistry. The presence of both an iodine atom and an ester functionality provides multiple points for attachment to biomolecules such as peptides or proteins. Such bioconjugates are increasingly employed in diagnostic imaging and therapeutic applications, where targeted delivery is paramount. For example, radiolabeled derivatives could serve as probes in positron emission tomography (PET) imaging, offering non-invasive visualization of biological processes at the molecular level.

The synthesis of 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid itself presents an interesting challenge due to its multifunctional nature. While traditional synthetic routes may involve multi-step sequences involving halogenation and etherification steps, modern methodologies increasingly leverage transition-metal catalysis to streamline these processes. Palladium-catalyzed Negishi coupling or Buchwald-Hartwig amination could be employed to introduce aryl or heteroaryl groups efficiently, reducing both reaction times and byproduct formation.

From a computational chemistry perspective, virtual screening approaches have been applied to evaluate the potential of derivatives of 2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid as lead compounds. Molecular docking studies have revealed promising interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. These computational predictions provide a rational basis for experimental synthesis and optimization efforts.

The compound's stability under various conditions is another critical consideration in its application as a pharmaceutical intermediate. Studies have examined its behavior under ambient temperatures as well as during storage under inert atmospheres, providing insights into its shelf-life and handling requirements. Such information is essential for ensuring consistency in downstream applications where reproducibility is paramount.

In conclusion,2-(3-Ethoxy-3-oxopropyl)-3-iodomandelic acid (CAS No. 1806459-57-3) represents a valuable asset in modern drug discovery pipelines due to its versatile structural features and synthetic accessibility. Its utility as a precursor for biologically active molecules continues to be explored across multiple therapeutic areas,underscoring its significance as a chemical entity with far-reaching implications for medicinal chemistry research.